Cas no 84678-40-0 (4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester)

84678-40-0 structure
Product name:4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester
4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester
- 2-(dimethylamino)ethyl 4-ethoxybenzenesulfonate
- Benzenesulfonic acid, 4-ethoxy-, 2-(dimethylamino)ethyl ester
- DTXSID80233657
- 4-Ebsde
- 84678-40-0
-
- Inchi: InChI=1S/C12H19NO4S/c1-4-16-11-5-7-12(8-6-11)18(14,15)17-10-9-13(2)3/h5-8H,4,9-10H2,1-3H3
- InChI Key: UHWJLLKARQXXDO-UHFFFAOYSA-N
- SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)OCCN(C)C
Computed Properties
- Exact Mass: 273.10347926g/mol
- Monoisotopic Mass: 273.10347926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2Ų
- XLogP3: 1.6
4-Ethoxybenzenesulfonic acid 2-(dimethylamino)ethyl ester Related Literature
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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